Cas no 1864052-11-8 (2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]-)
5-Chloro-3-[2-(trimethylsilyl)ethynyl]-2(1H)-pyridinone is a functionalized pyridinone derivative featuring a trimethylsilyl-protected ethynyl group at the 3-position and a chloro substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions, where the silyl-protected alkyne can be selectively deprotected for further functionalization. Its structural features make it valuable in pharmaceutical and materials science research, enabling precise modifications to heterocyclic frameworks. The chloro substituent enhances reactivity for nucleophilic substitution, while the silyl group offers stability during synthetic manipulations. This compound is particularly useful in constructing complex molecular architectures requiring regio- and chemoselective control.
![2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]- structure](https://ossimg.kuujia.com/scimg/1864500/1864052-11-8x500.png)
1864052-11-8 structure
Product Name:2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]-
CAS No:1864052-11-8
MF:C10H12ClNOSi
MW:225.74688243866
MDL:MFCD29041085
CID:5162637
PubChem ID:121552413
Update Time:2025-05-23
2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]-
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- MDL： MFCD29041085
- Inchi： 1S/C10H12ClNOSi/c1-14(2,3)5-4-8-6-9(11)7-12-10(8)13/h6-7H,1-3H3,(H,12,13)
- InChI Key： IETNXEIOINXRIO-UHFFFAOYSA-N
- SMILES： C1(=O)NC=C(Cl)C=C1C#C[Si](C)(C)C
2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-233600-0.05g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 0.05g |
$101.0 | 2024-06-19 | |
| Enamine | EN300-233600-0.1g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 0.1g |
$152.0 | 2024-06-19 | |
| Enamine | EN300-233600-0.25g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 0.25g |
$216.0 | 2024-06-19 | |
| Enamine | EN300-233600-0.5g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 0.5g |
$407.0 | 2024-06-19 | |
| Enamine | EN300-233600-1.0g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 1.0g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-233600-2.5g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 2.5g |
$1034.0 | 2024-06-19 | |
| Enamine | EN300-233600-5.0g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 5.0g |
$1530.0 | 2024-06-19 | |
| Enamine | EN300-233600-10.0g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 10.0g |
$2269.0 | 2024-06-19 | |
| Enamine | EN300-233600-1g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 1g |
$528.0 | 2023-09-15 | |
| Enamine | EN300-233600-5g |
5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol |
1864052-11-8 | 95% | 5g |
$1530.0 | 2023-09-15 |
2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Jason Wan Lab Chip, 2020,20, 4528-4538
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